![molecular formula C10H6Cl2N2O2S B2720092 5-(3,5-Dichloro-4-hydroxy-benzylidene)-2-thioxo-imidazolidin-4-one CAS No. 292168-70-8](/img/structure/B2720092.png)
5-(3,5-Dichloro-4-hydroxy-benzylidene)-2-thioxo-imidazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(3,5-Dichloro-4-hydroxy-benzylidene)-2-thioxo-imidazolidin-4-one (5-DC-HBDT) is a compound that has been studied extensively due to its potential applications in various scientific fields. 5-DC-HBDT is a white crystalline solid with a melting point of approximately 180°C. It is structurally similar to other compounds such as 5-(3,5-dichloro-4-hydroxy-benzylidene)-2-thioxo-imidazolidin-4-ones (5-DC-HBDT) and 5-(3,5-dichloro-4-hydroxy-benzylidene)-2-thioxo-imidazolidin-4-thiones (5-DC-HBDT-S).
Scientific Research Applications
Antibacterial and Antifungal Activities
Research on imidazolidin-4-one derivatives, including those with structural similarities to "5-(3,5-Dichloro-4-hydroxy-benzylidene)-2-thioxo-imidazolidin-4-one," has demonstrated notable antibacterial and antifungal properties. A study highlighted the synthesis of new imidazolidineiminothione, imidazolidin-2-one, and imidazoquinoxaline derivatives, showing significant antimicrobial activities against various bacteria and fungi. The compounds exhibited varying degrees of effectiveness, with some showing the best antimicrobial activity, suggesting their potential in developing new antimicrobial agents (Ammar et al., 2016).
Schistosomicidal Potential
Another study focused on the schistosomicidal potential of a derivative closely related to "5-(3,5-Dichloro-4-hydroxy-benzylidene)-2-thioxo-imidazolidin-4-one," exploring its effects on adult Schistosoma mansoni. The derivative exhibited a promising schistosomicidal activity in vitro, causing significant motility decrease and mortality in S. mansoni at certain doses. This study suggests the compound's potential application in treating schistosomiasis, a parasitic disease caused by blood flukes (da Silva et al., 2014).
Antifungal Activity and Mechanism of Action
Derivatives of "5-(3,5-Dichloro-4-hydroxy-benzylidene)-2-thioxo-imidazolidin-4-one" have also been studied for their antifungal activities. A study on thiazolidines and their antifungal evaluation showed that some synthesized compounds exhibit high antifungal activity, indicating a novel mechanism of action related to glucose transport inhibition. This research suggests these compounds' potential as first-in-class antifungal drugs (Levshin et al., 2022).
properties
IUPAC Name |
5-[(3,5-dichloro-4-hydroxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6Cl2N2O2S/c11-5-1-4(2-6(12)8(5)15)3-7-9(16)14-10(17)13-7/h1-3,15H,(H2,13,14,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVQDTWQOQSWFQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)O)Cl)C=C2C(=O)NC(=S)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6Cl2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3,5-Dichloro-4-hydroxy-benzylidene)-2-thioxo-imidazolidin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.